Cas no 1219803-79-8 (3-Chlorotoluene-2,4,6-d3)

• Product Name: 3-Chlorotoluene-2,4,6-d3
• CAS No: 1219803-79-8
• MF: C₇H₇Cl
• MW: 129.601966142654
• CID: 1066129
• Update Time: 2023-08-02

3-Chlorotoluene-2,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• 3-Chlorotoluene-2,4,6-d3
• 2-Chloro-1,3,5-trideuterio-4-methylbenzene

• Inchi： 1S/C7H7Cl/c1-6-3-2-4-7(8)5-6/h2-5H,1H3/i3D,4D,5D
• InChI Key： OSOUNOBYRMOXQQ-QGZYMEECSA-N
• SMILES： ClC1=C([2H])C=C([2H])C(C)=C1[2H]

Computed Properties

• Exact Mass: 129.0424582 g/mol
• Monoisotopic Mass: 129.0424582 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 129.60
• XLogP3: 3.3
• Topological Polar Surface Area: 0